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Compound of Interest

Compound Name: dipropylene glycol ethyl ether

Cat. No.: B106248 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the isomers of dipropylene glycol
ethyl ether (DPGEE), a versatile solvent with numerous applications in industrial and

pharmaceutical formulations. This document details the structural isomers, their

physicochemical characteristics, synthesis pathways, and relevant experimental protocols for

their separation and identification.

Introduction to Dipropylene Glycol Ethyl Ether
Dipropylene glycol ethyl ether is a member of the P-series glycol ethers, produced from the

reaction of propylene oxide and ethanol.[1][2] It is a clear, colorless liquid with a mild, ethereal

odor.[1] Commercial DPGEE is not a single compound but a mixture of structural isomers,

which is a critical consideration in applications where specific isomer properties are important.

[3] Its utility as a solvent is derived from its bifunctional nature, possessing both ether and

alcohol functionalities, which allows it to dissolve a wide range of substances.[1]

Isomers of Dipropylene Glycol Ethyl Ether
The synthesis of dipropylene glycol ethyl ether involves the reaction of propylene glycol ethyl

ether with propylene oxide.[4] Due to the asymmetric nature of propylene oxide, this reaction

can result in the formation of four primary structural isomers. The ether linkage can be between

the primary and secondary carbons of the two propylene glycol units in different configurations.
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The four principal isomers of dipropylene glycol ethyl ether are:

1-(2-ethoxypropoxy)propan-2-ol

2-(2-ethoxypropoxy)propan-1-ol

1-ethoxy-2-(2-hydroxypropoxy)propane

2-ethoxy-1-(2-hydroxypropoxy)propane

The commercial product is typically a mixture of these isomers.[3]

Physicochemical Characteristics of DPGEE Isomers
Quantitative data for the individual isomers of dipropylene glycol ethyl ether are not

extensively reported in publicly available literature. The table below summarizes the available

data for the commercial mixture and for the closely related propylene glycol ethyl ether, which

serves as a precursor.

Table 1: Physicochemical Properties of Dipropylene Glycol Ethyl Ether (Commercial Mixture)

Property Value

CAS Number 15764-24-6[5]

Molecular Formula C8H18O3[5]

Molecular Weight 162.23 g/mol [5]

Appearance Colorless liquid[1]

Boiling Point 223.5 ± 15.0 °C (at 760 Torr)[5]

Density 0.945 ± 0.06 g/cm³ (at 20 °C, 760 Torr)[5]

Flash Point 89.0 ± 20.4 °C[5]

Vapor Pressure 0.019 mmHg (at 25 °C)[5]

Refractive Index 1.4100 (estimate)[5]

Water Solubility Miscible
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Table 2: Physicochemical Properties of 1-Ethoxy-2-propanol (a precursor)

Property Value

CAS Number 1569-02-4[6]

Molecular Formula C5H12O2[6]

Molecular Weight 104.15 g/mol [6]

Appearance Clear, colorless liquid[6]

Boiling Point 132 °C[6]

Melting Point -59 °C[6]

Density 0.9028 g/cm³ (at 20 °C)[6]

Flash Point 42 °C[7]

Vapor Pressure 4 mmHg (at 25 °C)[6]

Refractive Index 1.405-1.409[7]

Water Solubility Soluble[6]

Synthesis of Dipropylene Glycol Ethyl Ether
Isomers
The industrial synthesis of dipropylene glycol ethyl ether involves a two-step process.[4] The

first step is the formation of propylene glycol ethyl ether from the reaction of ethanol with

propylene oxide. The resulting mixture of propylene glycol ethyl ether isomers then reacts with

another molecule of propylene oxide to yield the isomers of dipropylene glycol ethyl ether.[4]

This process is typically base-catalyzed.[4]
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Step 1: Formation of Propylene Glycol Ethyl Ether

Step 2: Formation of Dipropylene Glycol Ethyl Ether
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Caption: General synthesis pathway for dipropylene glycol ethyl ether.

The structures of the four primary isomers are depicted below.

Isomers of Dipropylene Glycol Ethyl Ether

1-(2-ethoxypropoxy)propan-2-ol
(Secondary-Primary Ether)

2-(2-ethoxypropoxy)propan-1-ol
(Primary-Primary Ether)

1-ethoxy-2-(2-hydroxypropoxy)propane
(Secondary-Secondary Ether)

2-ethoxy-1-(2-hydroxypropoxy)propane
(Primary-Secondary Ether)

Click to download full resolution via product page

Caption: The four primary structural isomers of dipropylene glycol ethyl ether.

Experimental Protocols
Separation and Analysis by Gas Chromatography-Mass
Spectrometry (GC-MS)
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The separation and quantification of dipropylene glycol ethyl ether isomers are typically

achieved using gas chromatography coupled with mass spectrometry (GC-MS).[3][8]

Objective: To separate and identify the isomers of dipropylene glycol ethyl ether in a sample.

Instrumentation:

Gas Chromatograph (GC) with a Flame Ionization Detector (FID) or Mass Spectrometer

(MS)

Capillary Column: A polar capillary column, such as one with a polyethylene glycol (wax)

stationary phase, is recommended for the separation of these isomers.[9] An HP-5 or

equivalent column (30m x 0.25mm x 0.25µm) can also be used.[8]

Reagents:

DPGEE sample

High-purity helium or hydrogen as carrier gas

Solvent for dilution (e.g., methanol, isopropanol)

Procedure:

Sample Preparation: Prepare a dilute solution of the DPGEE sample in a suitable solvent.

GC Conditions:

Injector Temperature: 250 °C[8]

Oven Temperature Program: An initial temperature of 70 °C held for 10 minutes, followed

by a ramp of 10 °C/min to 280 °C, and a final hold for 5 minutes.[8]

Carrier Gas Flow Rate: 1.5 mL/min[8]

Split Ratio: 20:1[8]

MS Conditions (if applicable):
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Ionization Mode: Electron Ionization (EI)[8]

Ionization Voltage: 70 eV[8]

Scan Range: 29-370 amu[8]

Data Analysis: Identify the individual isomers based on their retention times and mass

spectra. The mass spectra can be compared to library data for confirmation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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